Cas no 26998-80-1 (Phenol, trimethyl-)

Phenol, trimethyl- structure
Phenol, trimethyl- structure
Product Name:Phenol, trimethyl-
CAS No:26998-80-1
MF:C9H12O
MW:136.190982818604
CID:256069
PubChem ID:68237
Update Time:2025-04-19

Phenol, trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, trimethyl-
    • 2,3,4-trimethylphenol
    • InChI=1/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H
    • Phenol, 2,3,4-trimethyl-
    • 526-85-2
    • 4-HYDROXY-1,2,3-TRIMETHYLBENZENE
    • Q27271486
    • UNII-9295A0BC1N
    • 9295A0BC1N
    • EINECS 248-158-1
    • EINECS 208-399-5
    • 2,3,4-HEMIMELLITENOL
    • SCHEMBL207038
    • 1-HYDROXY-2,3,4-TRIMETHYLBENZENE
    • 26998-80-1
    • NS00042889
    • Trimethylphenol
    • DTXSID80865331
    • Inchi: 1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
    • InChI Key: XRUGBBIQLIVCSI-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C(C)=C1C

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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